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Key Properties Governing Chloroneb's Soil Mobility

Property Value Significance & Implication

Water Solubility 8 mg/L (at 20°C,

pH 7) [1]

Low aqueous solubility limits its dissolution and

availability for movement with water.

Soil Adsorption
(Koc)

3.80 x 10³ (approx.

3800) [1]

Very high adsorption. Strongly binds to soil, particularly

organic matter, preventing leaching.

Soil Degradation
(DT₅₀)

130 days (typical,

aerobic) [1]

Persistent. Degrades slowly, leading to a longer potential

presence in the surface soil.

Vapour Pressure 400 mPa (at 20°C)

[1]

Highly volatile. Primary movement risk is through

volatilization and potential drift during/after application.

Experimental Protocols for Assessing Mobility

Researchers use specific methodologies to determine the parameters listed above. Here are the core

experimental approaches for evaluating chloroneb's fate in soil.
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Batch Equilibrium Method for Adsorption (Koc): This standard protocol determines how a

pesticide distributes itself between soil and water.
Procedure: A series of centrifuge tubes containing a fixed mass of soil are spiked with different

concentrations of chloroneb in a background solution (e.g., 0.01M CaCl₂). The tubes are
shaken for a set period (e.g., 24 hours) to reach equilibrium, then centrifuged to separate the

soil from the water. The concentration of chloroneb remaining in the water phase is analyzed,
typically using gas chromatography (GC) or high-performance liquid chromatography
(HPLC) [2]. The Kd value is calculated from the concentration difference, and the Koc is derived
by normalizing for the soil's organic carbon content.

Laboratory Incubation for Degradation (DT₅₀): This method measures the rate at which chloroneb
breaks down in soil.

Procedure: Soil samples are treated with chloroneb and maintained at a constant temperature
and moisture level. Sub-samples are destructively harvested at regular intervals over the study

period. Chloroneb and its major metabolites are extracted from the soil and quantified using
GC or HPLC [2]. The DT₅₀ (time for 50% degradation) is calculated by fitting the concentration

data over time to a kinetic model (e.g., first-order decay).
Lysimeter or Field Dissipation Studies: These more complex studies provide real-world data on

how chloroneb dissipates from the plant-soil system.
Procedure: In a field study, chloroneb is applied to turfgrass plots. Samples of soil, thatch, and

grass clippings are collected over time. These samples are analyzed to track the decline of
chloroneb residues. A 1994 study using this method reported a dissipation half-life (RL₅₀) of
24.1 days on and in plant matrices, though the half-life in soil itself was much longer [3].

Conceptual Overview of Chloroneb's Fate in Soil

The following diagram illustrates the primary processes and fate of Chloroneb after its application in a soil

system, based on its key physicochemical properties.
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Chloroneb's strong soil binding and slow degradation limit leaching, but its high volatility poses a drift risk.

Research and Regulatory Context

Regulatory Status: Chloroneb is classified as an obsolete fungicide and is not approved under
the current EC Regulation 1107/2009 [1]. This limits the availability of very recent studies.

Advanced Mobility Modeling: Tools like the Fraunhofer Leaching Calculator use key parameters
(Koc and DT₅₀) with models like FOCUS-PELMO to simulate pesticide movement. According to its

criteria, a substance leaching less than 1% of the applied mass is classified as "not mobile," which
aligns with chloroneb's profile [4].

In summary, for researchers assessing soil contamination risks, chloroneb's profile indicates that the primary

environmental concerns are its persistence in surface soil and potential for volatilization, rather than
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widespread groundwater contamination via leaching.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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